Cas no 64467-53-4 (1-Propanol,3-[(1,1-dipropylbutyl)amino]-, hydrochloride (1:1))

• Product Name: 1-Propanol,3-[(1,1-dipropylbutyl)amino]-, hydrochloride (1:1)
• CAS No: 64467-53-4
• MF: C₁₃H₃₀ClNO
• MW: 251.836403369904
• CID: 504407
• PubChem ID: 3049082
• Update Time: 2025-04-19

1-Propanol,3-[(1,1-dipropylbutyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[(1,1-dipropylbutyl)amino]-, hydrochloride (1:1)
• 3-(4-propylheptan-4-ylamino)propan-1-ol,hydrochloride
• SCHEMBL11434854
• LCG 21653
• 1-Propanol, 3-((1,1-dipropylbutyl)amino)-, hydrochloride
• 3-((1,1-Dipropylbutyl)amino)-1-propanol hydrochloride
• 64467-53-4
• DTXSID80214729

• Inchi： 1S/C13H29NO.ClH/c1-4-8-13(9-5-2,10-6-3)14-11-7-12-15;/h14-15H,4-12H2,1-3H3;1H
• InChI Key： JBHAAVBCOSTPQP-UHFFFAOYSA-N
• SMILES： Cl.OCCCNC(CCC)(CCC)CCC

Computed Properties

• Exact Mass: 251.2018
• Monoisotopic Mass: 251.201592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3

Experimental Properties

• Boiling Point: 308.4°C at 760 mmHg
• Flash Point: 49.2°C
• PSA: 32.26